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Compound of Interest
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Cat. No.: B1594393

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a centralized resource on the core thermodynamic data
for Vanadium Pentafluoride (VFs). The information presented herein is curated for
professionals in research and development who require precise and reliable data for modeling,
synthesis, and safety assessments involving this highly reactive compound. This document
summarizes key quantitative thermodynamic parameters, details the experimental
methodologies for their determination, and provides a logical workflow for these experimental

processes.

Core Thermodynamic Data

Vanadium pentafluoride is a colorless, volatile liquid at room temperature.[1] A summary of its
key thermodynamic and physical properties is presented in the tables below. It is important to
note that while data for enthalpy and entropy are available, specific heat capacity values for
Vanadium pentafluoride are not readily found in the surveyed literature.

Table 1: Thermodynamic Properties of Vanadium Pentafluoride (VFs)
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Property Symbol Value Units State

Standard Molar
Enthalpy of AHf° -1429.4 + 0.8[1] kJ/mol Liquid

Formation

Standard Molar

S° 191.9[2] J/(mol-K) Liquid
Entropy
Molar Enthalpy
o AHvap 44.35[3] kJ/mol

of Vaporization
Molar Enthalpy

) AHfus 4.2[2] kJ/mol
of Fusion

' Data not -
Heat Capacity Cp ) J/(mol-K) Liquid/Gas
available

Table 2: Physical Properties of Vanadium Pentafluoride (VFs)

Property Value Units
Molecular Weight 145.934[1] g/mol
Melting Point 19.5[1] °C
Boiling Point 48.3[1] °C
Density (solid) 2.502[1] g/cm3

Experimental Protocols for Thermodynamic Data
Determination

The following sections detail the methodologies employed for the experimental determination of
the key thermodynamic properties of Vanadium pentafluoride.

Determination of the Enthalpy of Formation by Fluorine
Bomb Calorimetry
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The standard enthalpy of formation of Vanadium pentafluoride can be determined by direct
combination of the elements in a bomb calorimeter. This method is suitable for highly
exothermic reactions involving fluorine.

Materials and Apparatus:

e High-purity Vanadium metal

e High-purity fluorine gas

o Custom-fabricated nickel or monel bomb calorimeter

« Ignition wire (e.g., tungsten)

o Calorimeter jacket with a constant temperature water bath

» High-precision thermometer or temperature probe

e Gas handling and purification train for fluorine

Procedure:

» A precisely weighed sample of high-purity vanadium metal is placed in a sample dish within
the bomb calorimeter.

e The bomb is sealed and evacuated to remove any atmospheric gases.

» High-purity fluorine gas is introduced into the bomb to a predetermined pressure.

e The bomb is placed in the calorimeter, which is filled with a known mass of water. The
system is allowed to reach thermal equilibrium.

e The initial temperature is recorded over a period of time to establish a baseline.

e The reaction is initiated by passing an electric current through the ignition wire.

» The temperature of the calorimeter is recorded at regular intervals until a stable final
temperature is reached.
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e The final temperature is recorded over a period of time to establish a post-reaction baseline.

e The energy equivalent of the calorimeter is determined by calibrating with a substance of
known heat of combustion, such as benzoic acid.

e The heat of formation of VFs is calculated from the corrected temperature rise, the energy
equivalent of the calorimeter, and the mass of the vanadium reacted.

Determination of the Enthalpy of Formation by
Hydrolysis Calorimetry

An alternative method involves measuring the heat of hydrolysis of Vanadium pentafluoride.
This method relies on Hess's Law, where the enthalpy of formation is calculated from the
measured enthalpy of reaction and the known enthalpies of formation of the other reactants
and products.

Materials and Apparatus:

Purified Vanadium pentafluoride

A suitable aqueous solution (e.g., dilute sodium hydroxide)

A solution calorimeter, often custom-built to handle corrosive materials

A calibrated thermistor or high-precision thermometer

Airtight sample ampoules (e.g., made of a material inert to VFs)
Procedure:

o A known quantity of purified Vanadium pentafluoride is sealed in a thin-walled ampoule in
an inert atmosphere.

e The calorimeter is charged with a precise volume of the hydrolysis solution (e.g., dilute
NaOH).

e The system is allowed to come to thermal equilibrium, and the initial temperature is
recorded.
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e The ampoule containing the VFs sample is broken beneath the surface of the solution within
the sealed calorimeter.

» The temperature change of the solution is monitored until a stable final temperature is
reached.

e The heat of hydrolysis is calculated from the temperature change and the heat capacity of
the calorimeter and its contents.

e The standard enthalpy of formation of VFs is then calculated using the measured heat of
hydrolysis and the known standard enthalpies of formation of the products (e.g., vanadate
ions in solution, and HF(aq)) and water.

Determination of Vapor Pressure and Enthalpy of
Vaporization

The vapor pressure of the volatile Vanadium pentafluoride and its enthalpy of vaporization
can be determined by measuring the pressure of the vapor in equilibrium with the liquid at
various temperatures. The following protocol is based on the work of Trevorrow, Fischer, and
Steunenberg (1957).[4]

Materials and Apparatus:
o Purified Vanadium pentafluoride

e Avacuum-tight apparatus constructed from nickel and Monel, including a sample tube, a
null-point diaphragm gauge, and connections to a vacuum line and a gas supply.

e A constant temperature bath with a precision of £0.1°C.
¢ A high-precision manometer.
Procedure:

e Asample of Vanadium pentafluoride is purified by fractional distillation in a vacuum system.

[4]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1594393?utm_src=pdf-body
https://open.library.ubc.ca/soa/cIRcle/collections/ubctheses/831/items/1.0062265
https://www.benchchem.com/product/b1594393?utm_src=pdf-body
https://www.benchchem.com/product/b1594393?utm_src=pdf-body
https://open.library.ubc.ca/soa/cIRcle/collections/ubctheses/831/items/1.0062265
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The purified sample is transferred to the sample tube of the vapor pressure apparatus.

e The apparatus is evacuated, and the sample is degassed by several freeze-pump-thaw
cycles.

e The sample tube is immersed in the constant temperature bath, and the system is allowed to
reach thermal equilibrium.

e The vapor pressure of the sample is balanced against a known pressure of an inert gas
(e.g., helium) using the null-point diaphragm gauge. The pressure is read from the
manometer.

e Vapor pressure measurements are taken at a series of controlled temperatures.

e The enthalpy of vaporization (AHvap) is determined from the slope of a plot of the natural
logarithm of the vapor pressure (In P) versus the reciprocal of the absolute temperature
(1/T), according to the Clausius-Clapeyron equation.

Experimental and Logical Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental procedures described above.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Determination of Enthalpy of Formation

-

/Fluorine Bomb Calorimetry\ Hydrolysis Calorimetry

Prepare & Weigh Vanadium

Prepare & Weigh VFs Ampoule
Load Bomb with V & F2 Load Calorimeter with Solution
Equilibrate in Calorimeter Equilibrate System
Ignite Reaction

Break Ampoule & React

Measure Temperature Rise

Calculate AHf®

Measure Temperature Change

Calculate AH_hydrolysis

- J

Calculate AHf° via Hess's Law

(Determination of Enthalpy of Vaporizatior?

Purify VFs Sample

Load Vapor Pressure Apparatus

Measure Vapor Pressure at Various T

Plot In(P) vs 1/T

Calculate AHvap from Slope

Click to download full resolution via product page

Caption: Workflow for determining thermodynamic properties of VFs.
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The diagram above outlines the distinct experimental pathways for determining the enthalpy of
formation (via fluorine bomb calorimetry or hydrolysis calorimetry) and the enthalpy of
vaporization of Vanadium pentafluoride.
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Caption: Interrelationship of thermodynamic properties for VFs.

This diagram illustrates the fundamental relationships between the core thermodynamic
properties of Vanadium pentafluoride. It highlights how experimentally determined values like
enthalpy of formation and entropy are used to calculate other key parameters such as the
Gibbs free energy of formation. The dashed lines indicate relationships where the heat
capacity, a currently unavailable data point, would be crucial for temperature-dependent
calculations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1594393?utm_src=pdf-body
https://www.benchchem.com/product/b1594393?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594393?utm_src=pdf-body
https://www.benchchem.com/product/b1594393?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Vanadium pentafluoride - Wikipedia [en.wikipedia.org]

e 2. vanadium(V) fluoride [chemister.ru]

o 3. Vanadium Pentafluoride [drugfuture.com]

e 4. The fluorides of vanadium - UBC Library Open Collections [open.library.ubc.ca]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Thermodynamic Properties of Vanadium Pentafluoride]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1594393#thermodynamic-data-for-
vanadium-pentafluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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